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Compound of Interest

Compound Name: 3-Amino-2,6-dibromopyridine

Cat. No.: B189410

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the physical properties, particularly
the melting point, of 3-Amino-2,6-dibromopyridine (CAS No. 39856-57-0). It includes a
compilation of reported data and a general experimental protocol for melting point
determination.

Introduction

3-Amino-2,6-dibromopyridine is a halogenated pyridine derivative with the chemical formula
CsHaBr2N2.[1][2][3][4] Its structure, featuring a pyridine ring with bromine atoms at positions 2
and 6 and an amino group at position 3, makes it a valuable intermediate in organic synthesis.
[5] The amino group provides a site for further functionalization, while the bromine atoms can
participate in metal-catalyzed cross-coupling reactions.[5] These characteristics make it a key
building block in the development of complex molecules, including pharmaceutical compounds,
particularly those targeting neurological disorders.[5] Accurate characterization of its physical
properties, such as the melting point, is crucial for its application in research and development,
ensuring purity and consistency.

Physicochemical Properties
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The physical and chemical properties of 3-Amino-2,6-dibromopyridine are essential for its

handling, storage, and application in synthetic chemistry.

Table 1: Physical and Chemical Properties of 3-Amino-2,6-dibromopyridine

Property Value Source(s)

CAS Number 39856-57-0 (1210314161171

Molecular Formula CsHaBra2Nz [11[2]13][4]

Molecular Weight 251.91 g/mol [1112]141161
White to light yellow or dark

Appearance ) [415]
green crystalline powder

] ] 144 - 150 °C (Reported range

Melting Point _ , [L]2]141061081L71
across various suppliers)

147-148 °C [2][6]

145.0 to 149.0 °C [4]

147 °C [4]

N Limited solubility in water;

Solubility ] i [5]
soluble in organic solvents

Purity (Typical) >95% to >98% (by GC or A1)

uri ica
yvp HPLC)

Generally stable, but sensitive

Stability to air and should be kept away  [4][5]
from oxidizing agents.
2,6-Dibromopyridin-3-amine,

Synonyms [1][6]

2,6-Dibromo-3-pyridinamine

The variation in the reported melting point range may be attributed to differences in sample

purity or the presence of polymorphic forms, underscoring the importance of quality control.[5]

Experimental Protocol: Melting Point Determination
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The following is a generalized procedure for determining the melting point of a solid organic
compound like 3-Amino-2,6-dibromopyridine using the capillary method.

Objective: To determine the melting range of a solid sample.
Materials:

e 3-Amino-2,6-dibromopyridine sample

o Capillary tubes (sealed at one end)

e Melting point apparatus or an oil bath setup

e Thermometer

e Spatula

o Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 3-Amino-2,6-dibromopyridine sample is a fine, dry
powder. If necessary, gently grind the crystals in a mortar and pestle.

o Capillary Tube Packing:

[¢]

Place a small amount of the powdered sample on a clean, dry surface.

[e]

Push the open end of a capillary tube into the powder to collect a small amount of the
sample.

[¢]

Tap the sealed end of the capillary tube on a hard surface to pack the sample down into
the bottom.

[¢]

The packed sample should be approximately 1-2 mm in height.[9]

e Apparatus Setup:
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o If using a manual apparatus, attach the capillary tube to a thermometer with a rubber band
or thread, aligning the sample with the thermometer bulb.[9]

o Place the thermometer and attached capillary tube into the heating bath (e.g., a beaker
with mineral oil).[9]

o If using an automated melting point apparatus, insert the capillary tube into the designated
sample holder.

e Heating and Observation:

o Heat the bath or block rapidly to a temperature about 15-20 °C below the expected melting
point.

o Then, decrease the heating rate to approximately 1-2 °C per minute to ensure thermal
equilibrium between the sample and the thermometer.

o Continuously observe the sample.

» Data Recording:

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

o Record the temperature at which the last crystal melts and the entire sample is liquid. This
is the end of the melting range.[9]

o The recorded melting point should be reported as a range (e.g., 147-149 °C).

Factors Influencing Accuracy:

o Purity: Impurities typically depress the melting point and broaden the melting range.[9] A
sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[9]

o Heating Rate: A rapid heating rate can lead to an erroneously high and broad melting range.

o Sample Amount: Too much sample in the capillary tube can also result in a wider melting
range.[9]
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Visualized Workflow

The following diagram illustrates a logical workflow for the characterization of a solid organic
compound, where melting point determination is a critical early step.

Workflow for Solid Organic Compound Characterization

Obtain Sample

Physical Characterization

Spectroscopic Analysis

Melting Point Determination (NMR, IR, MS)

A

Purity Assessment

Compare with Literature Data (e.g., Chromatography)

Identity Confirmed?

Compound Characterized

Further Purification

Click to download full resolution via product page

Caption: Logical workflow for the characterization of a solid organic compound.

This workflow demonstrates how melting point determination, in conjunction with spectroscopic
methods and purity assessment, leads to the confirmation of a compound's identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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